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Compound of Interest

Compound Name: Heptane, 2,2,5-trimethyl-

Cat. No.: B15175853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2,5-Trimethylheptane is a branched-chain alkane, a class of saturated hydrocarbons. Due to

its flammable nature and potential for irritation, a thorough understanding of its safety and

handling protocols is crucial for professionals in research and development. This guide

provides an in-depth overview of the available safety data, handling procedures, and

emergency protocols for 2,2,5-trimethylheptane. It is important to note that specific toxicological

data for this particular isomer is limited, and therefore, handling precautions should be based

on the general properties of flammable hydrocarbon solvents.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,2,5-trimethylheptane is presented

in the table below. These properties are critical for understanding its behavior and potential

hazards.
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Property Value

Molecular Formula C₁₀H₂₂

Molecular Weight 142.28 g/mol

Appearance Colorless liquid

Odor Petroleum-like

Density 0.733 g/cm³

Boiling Point 148 - 150 °C

Flash Point 37.6 °C

Vapor Pressure 4.99 mmHg at 25°C

Water Solubility Practically insoluble

Hazard Identification and GHS Classification
While a definitive, universally adopted GHS classification for 2,2,5-trimethylheptane is not

consistently available across all sources, based on its properties as a flammable hydrocarbon,

it can be anticipated to fall under the following general hazard categories. It is imperative to

consult the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate

and up-to-date classification.

Potential GHS Hazard Classifications:

Flammable Liquids: Category 3

Skin Irritation: Category 2

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation,

narcotic effects)

Aspiration Hazard: Category 1

Toxicological Information
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Detailed quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration) values, for 2,2,5-trimethylheptane are not readily available in the public

domain. In the absence of specific data, it is prudent to treat this compound with the same

precautions as other volatile hydrocarbons.

General Toxicological Effects of Volatile Hydrocarbons:

Inhalation: Vapors may cause respiratory tract irritation, dizziness, drowsiness, headache,

and nausea. High concentrations can lead to central nervous system depression.

Skin Contact: May cause skin irritation, dryness, and dermatitis upon prolonged or repeated

contact.[1]

Eye Contact: May cause irritation and redness.

Ingestion: Aspiration of the liquid into the lungs can cause chemical pneumonitis, which can

be fatal.

Experimental Protocols
While specific experimental safety studies for 2,2,5-trimethylheptane are not publicly

documented, standardized OECD (Organisation for Economic Co-operation and Development)

guidelines are typically followed for assessing the safety of chemical substances.

Acute Oral Toxicity (OECD Guideline 420: Fixed Dose
Procedure)
This method is used to assess the acute toxic effects of a substance when administered orally.

The procedure involves a sighting study to determine the appropriate starting dose, followed by

the main study where groups of animals are dosed at fixed levels (e.g., 5, 50, 300, 2000

mg/kg). Observations for signs of toxicity and mortality are made over a period of at least 14

days.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion. A small

amount of the test substance is applied to the shaved skin of an animal (typically a rabbit) for a
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defined period. The site is then observed for signs of erythema (redness) and edema (swelling)

at specified intervals.

Fish, Acute Toxicity Test (OECD Guideline 203)
This guideline outlines a method to determine the acute lethal toxicity of a substance to fish in

freshwater. Fish are exposed to the test substance in a static or semi-static system for 96

hours. The concentration that is lethal to 50% of the test fish (LC50) is determined.

Safe Handling and Storage
Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended PPE for handling 2,2,5-trimethylheptane.

Personal Protective Equipment (PPE)

Flame-resistant Lab Coat

Chemical-resistant Gloves
(e.g., Nitrile)

Safety Goggles

Face Shield
(for splash risk)

If splash
risk exists

Researcher/
Scientist

Wear

Wear

Wear

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2,2,5-trimethylheptane.

Handling Procedures
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The logical workflow for safely handling 2,2,5-trimethylheptane is outlined below.

Start Handling Procedure

Consult Safety Data Sheet (SDS)

Don Appropriate PPE

Work in a well-ventilated
Fume Hood

Eliminate Ignition Sources
(open flames, sparks, hot surfaces)

Transfer using appropriate equipment
(e.g., grounded containers)

Keep container tightly closed
when not in use

End of Procedure

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling of 2,2,5-trimethylheptane.

Storage Requirements
Store in a cool, dry, well-ventilated area away from heat and ignition sources.

Keep containers tightly closed.

Store separately from oxidizing agents and other incompatible materials.

Use only approved flammable liquid storage cabinets.

Stability and Reactivity
Chemical Stability: Stable under normal storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon

dioxide.

Hazardous Polymerization: Will not occur.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Water

spray may be ineffective but can be used to cool fire-exposed containers.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Accidental Release Measures and Emergency
Procedures
A clear and logical workflow for responding to a spill is essential.
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Spill Occurs

Evacuate immediate area
and alert others

Remove all ignition sources

Ventilate the area

Contain the spill with
inert absorbent material

Collect absorbed material into
a sealed container

Dispose of as hazardous waste

Decontaminate the spill area

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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